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Compound of Interest

Compound Name: alpha-Lapachone

Cat. No.: B050631 Get Quote

Technical Support Center: α-Lapachone
This technical support center provides guidance on the preparation of stable α-lapachone stock

solutions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing α-lapachone stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

high-concentration stock solutions of α-lapachone. It has a high solubility for this compound,

allowing for the preparation of concentrated stocks that can be easily diluted to working

concentrations in aqueous media.[1][2][3]

Q2: What is the maximum concentration of α-lapachone that can be dissolved in DMSO?

A2: α-Lapachone is soluble in DMSO at concentrations up to 100 mg/mL (412.76 mM).[1][3]

For most applications, preparing a stock solution in the range of 5 mM to 20 mM is common

practice.[1]

Q3: How should α-lapachone powder be stored?

A3: α-Lapachone powder is stable for extended periods when stored under the correct

conditions. It is recommended to store the powder at -20°C for up to 3 years or at 4°C for up to

2 years.[1] It is also crucial to protect the compound from light.[1][3]
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Q4: How should I store the α-lapachone stock solution?

A4: Once prepared, the stock solution should be aliquoted into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.[1][3] Store these aliquots at -80°C for up to 6 months or at

-20°C for up to 1 month.[1][3] Always protect the solution from light.[1][3]

Q5: Is α-lapachone sensitive to light?

A5: Yes, α-lapachone requires protection from light during both transportation and storage to

prevent degradation.[1] Studies on the related compound, β-lapachone, have shown significant

degradation upon exposure to light.[4][5][6]
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Issue Possible Cause Solution

α-Lapachone powder does not

dissolve completely in DMSO.
The concentration is too high.

Do not exceed the maximum

solubility of 100 mg/mL.[1][3]

Try warming the solution gently

(e.g., to 60°C) and using

sonication to aid dissolution.[3]

The DMSO is not of high

quality or is "wet".

Use fresh, anhydrous, high-

purity DMSO. Hygroscopic

DMSO can significantly impact

the solubility of the product.[3]

Precipitate forms when diluting

the DMSO stock solution in

aqueous media.

The final concentration in the

aqueous medium is above its

solubility limit.

Ensure the final concentration

of α-lapachone in the aqueous

buffer is low enough to remain

in solution. Perform serial

dilutions. The final DMSO

concentration in the culture

medium should also be kept

low (typically <0.5%) to avoid

solvent-induced cellular

toxicity.

Inconsistent experimental

results using the same stock

solution.

The stock solution has

degraded.

This could be due to repeated

freeze-thaw cycles, prolonged

storage at -20°C, or exposure

to light.[1][3] Prepare fresh

stock solutions and ensure

they are properly aliquoted and

stored.
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The compound has

isomerized.

While β-lapachone can

isomerize to α-lapachone

under acidic conditions, this is

less of a concern for α-

lapachone itself.[7][8]

However, exposure to harsh

chemical conditions should be

avoided.

Quantitative Data Summary
α-Lapachone Properties

Property Value Reference

Molecular Formula C15H14O3 [1][9][10]

Molecular Weight 242.27 g/mol [1][9][10]

Appearance
Light brown to brown solid

powder
[1]

Solubility Data
Solvent Solubility Reference

DMSO 100 mg/mL (412.76 mM) [1][3]

Other Organic Solvents

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

[2]

Recommended Storage Conditions
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Form Temperature Duration
Light
Protection

Reference

Powder -20°C 3 years Required [1]

4°C 2 years Required [1]

In Solvent

(DMSO)
-80°C 6 months Required [1][3]

-20°C 1 month Required [1][3]

Experimental Protocols
Protocol for Preparing a 10 mM α-Lapachone Stock
Solution in DMSO
Materials:

α-Lapachone powder (MW: 242.27 g/mol )

Anhydrous, high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Calculate the required mass of α-lapachone:

For 1 mL of a 10 mM stock solution, the required mass is:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 242.27 g/mol x 1000 mg/g = 2.4227 mg
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Weigh the α-lapachone powder:

Carefully weigh out approximately 2.42 mg of α-lapachone powder using an analytical

balance.

Dissolve the powder in DMSO:

Add the weighed α-lapachone to a sterile tube.

Add 1 mL of anhydrous DMSO.

Vortex the solution until the α-lapachone is completely dissolved. Gentle warming or

sonication can be used to assist dissolution if necessary.[3]

Aliquot and store the stock solution:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile,

light-protecting microcentrifuge tubes or cryovials.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][3]

Ensure all tubes are clearly labeled with the compound name, concentration, date, and

solvent.
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Caption: Workflow for Preparing α-Lapachone Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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